Cas no 1038696-41-1 (3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1038696-41-1
• MF: C₁₀H₇Cl₂NO₃
• MW: 260.073480844498
• CID: 4569046
• Update Time: 2025-10-10

3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2,4-dichlorophenyl)-4,5-dihydro-
• 3-(2,4-Dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic Acid
• 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C10H7Cl2NO3/c11-5-1-2-6(7(12)3-5)8-4-9(10(14)15)16-13-8/h1-3,9H,4H2,(H,14,15)
• InChI Key： LSJWMFZQRLHGFI-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2=CC=C(Cl)C=C2Cl)=N1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Introduction to 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1038696-41-1)

3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid, identified by the chemical identifier CAS No. 1038696-41-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic compound belongs to the oxazole family, characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of two chlorine atoms at the 2 and 4 positions on the phenyl ring enhances its reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has garnered attention due to its versatile pharmacological properties. Oxazole derivatives are well-known for their role in various therapeutic applications, including antimicrobial, antiviral, and anti-inflammatory effects. The carboxylic acid functionality at the 5-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacokinetic profiles and reduced side effects. The 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid structure has been explored as a potential lead compound in several drug discovery programs. Its unique electronic and steric properties make it an attractive candidate for designing molecules that can interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. For instance, studies have shown that oxazole derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in many diseases. The 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid scaffold has been investigated for its ability to inhibit enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in conditions like arthritis and cardiovascular diseases.

The synthesis of 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these processes. The use of computational methods for predicting reaction outcomes has also become increasingly prevalent in modern synthetic chemistry.

The pharmacological evaluation of 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to interact with various biological targets with high affinity. For example, it has shown inhibitory activity against certain kinases that are overexpressed in cancer cells. Additionally, its interaction with membrane receptors has been studied for potential applications in neurological disorders.

The development of novel drug candidates often involves structural modifications to improve pharmacological properties such as solubility, bioavailability, and metabolic stability. Derivatives of 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid have been synthesized to explore different substituents that could enhance their therapeutic efficacy. These modifications include introducing polar groups to improve water solubility or employing bulky substituents to enhance binding affinity.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding modes of 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid with biological targets. These simulations help in identifying key interactions between the compound and its target proteins or enzymes. Additionally, virtual screening methods have been employed to rapidly identify potential hits from large libraries of compounds.

Recent advances in biotechnology have enabled high-throughput screening (HTS) techniques that allow for rapid testing of thousands of compounds against biological targets. This approach has been instrumental in identifying novel leads like 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid. HTS combined with machine learning algorithms has further accelerated the drug discovery process by predicting the most promising candidates for further investigation.

The future directions for research on 3-(2,4-dichlorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid include exploring its potential in treating complex diseases such as neurodegenerative disorders and autoimmune diseases. The compound's ability to modulate multiple biological pathways makes it a promising candidate for multifunctional therapies. Additionally，investigations into its mechanism of action will provide deeper insights into its therapeutic potential.

In conclusion,3-(2，4-Dichlorophenyl)-4，5-Dihydro-l，2-Oxazole-S-Carboxylic Acid (CAS No．1038696—41—I) represents a significant advancement in pharmaceutical chemistry。Its unique structure，reactivity，and pharmacological properties make it a valuable scaffold for drug discovery。With ongoing research efforts，this compound holds great promise for addressing various medical challenges and improving patient outcomes．